Cas no 45095-69-0 (N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride)

N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride structure
45095-69-0 structure
Product name:N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride
CAS No:45095-69-0
MF:C8H19N5
MW:185.269960641861
MDL:MFCD09037611
CID:929797
PubChem ID:23437065

N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,5-bis-(1-methylethyl)-biguanide
    • 1,5-Bis-(1-methylethyl)-biguanide HCl
    • 2-propan-2-yl-1-(N'-propan-2-ylcarbamimidoyl)guanidine
    • 1,5-BIS(1-METHYLETHYL)-BIGUANIDE
    • 1,5-Diisopropylbiguanide
    • Proguanil related compound D free base
    • UNII-YM7U5A2C2G
    • GS-18667 free base
    • DTXSID90196380
    • EN300-224033
    • Imidodicarbonimidic diamide, N,N'-bis(1-methylethyl)-
    • 1,5-Bis(1-methylethyl)biguanide
    • DB-215833
    • YM7U5A2C2G
    • Q27294587
    • Proguanil hydrochloride specified impurity D [EP]
    • 45095-69-0
    • 1,5-bis(isopropyl)biguanide
    • N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
    • bis-isopropyl biguanide
    • AKOS006331137
    • PROGUANIL HYDROCHLORIDE IMPURITY D [EP IMPURITY]
    • SCHEMBL3058558
    • N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride
    • MDL: MFCD09037611
    • Inchi: InChI=1S/C8H19N5/c1-5(2)11-7(9)13-8(10)12-6(3)4/h5-6H,1-4H3,(H5,9,10,11,12,13)
    • InChI Key: OWPVXRBXFUWWJQ-UHFFFAOYSA-N
    • SMILES: CC(C)N=C(N)NC(=NC(C)C)N

Computed Properties

  • Exact Mass: 185.16400
  • Monoisotopic Mass: 185.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.8Ų
  • XLogP3: -0.1

Experimental Properties

  • PSA: 83.79000
  • LogP: 1.81370

N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-224033-2.5g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0 95%
2.5g
$1730.0 2024-06-20
Enamine
EN300-224033-0.25g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0 95%
0.25g
$813.0 2024-06-20
Enamine
EN300-224033-1.0g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0 95%
1.0g
$883.0 2024-06-20
Enamine
EN300-224033-0.1g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0 95%
0.1g
$777.0 2024-06-20
Enamine
EN300-224033-10g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0
10g
$3796.0 2023-09-15
Enamine
EN300-224033-0.5g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0 95%
0.5g
$847.0 2024-06-20
TRC
T705678-50mg
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide Hydrochloride
45095-69-0
50mg
$ 365.00 2022-06-02
Enamine
EN300-224033-5.0g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0 95%
5.0g
$2560.0 2024-06-20
Enamine
EN300-224033-1g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0
1g
$883.0 2023-09-15
Enamine
EN300-224033-5g
N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
45095-69-0
5g
$2560.0 2023-09-15

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